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Abstract
Actinoquinol, with the IUPAC name 8-ethoxyquinoline-5-sulfonic acid, is a chemical

compound recognized for its efficacy as a UVB absorber.[1][2] This property positions it as a

significant agent in ophthalmology and dermatology for protecting biological tissues from the

deleterious effects of ultraviolet radiation. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and the mechanism of action of

Actinoquinol. Detailed experimental protocols from key studies are presented to facilitate

further research and development.

Chemical Structure and Identification
Actinoquinol is a derivative of quinoline, characterized by an ethoxy group at the 8th position

and a sulfonic acid group at the 5th position of the quinoline ring.
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Identifier Value

IUPAC Name 8-ethoxyquinoline-5-sulfonic acid[1][2]

Chemical Formula C₁₁H₁₁NO₄S[1][2]

CAS Number 15301-40-3[1][2][3]

SMILES
CCOC1=C2C(=C(C=C1)S(=O)

(=O)O)C=CC=N2[1]

InChI

InChI=1S/C11H11NO4S/c1-2-16-9-5-6-

10(17(13,14)15)8-4-3-7-12-11(8)9/h3-

7H,2H2,1H3,(H,13,14,15)[1][2]

Physicochemical Properties
The physicochemical properties of Actinoquinol are crucial for its formulation and application

in drug delivery systems.

Property Value

Molecular Weight 253.28 g/mol [1][3]

Melting Point >300 °C[3]

Solubility Moderately soluble in organic solvents.[1]

Appearance Information not available

pKa Information not available

Spectroscopic Properties
Detailed spectroscopic data for Actinoquinol is not readily available in the public domain.

However, for related quinoline derivatives, characterization is typically performed using the

following techniques:

UV-Visible (UV-Vis) Spectroscopy: Used to determine the wavelength of maximum

absorption (λmax), which is critical for a UVB absorber.
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Infrared (IR) Spectroscopy: To identify the presence of key functional groups such as S=O

(sulfonic acid), C-O-C (ether), and the aromatic quinoline ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure by showing the connectivity of protons and carbons.

Mass Spectrometry (MS): To confirm the molecular weight and determine the fragmentation

pattern.

Mechanism of Action: UVB Absorption
Actinoquinol's primary mechanism of action is the absorption of UVB radiation (290-320 nm).

This process involves the excitation of electrons within the molecule to higher energy states. By

absorbing the energy of UVB photons, Actinoquinol prevents the radiation from reaching and

damaging cellular components like DNA, proteins, and lipids. The absorbed energy is then

dissipated, often as heat, returning the molecule to its ground state without generating harmful

reactive oxygen species (ROS).
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Caption: Mechanism of UVB absorption by Actinoquinol.

Experimental Protocols
The following is a summary of the experimental protocol used to evaluate the protective effects

of Actinoquinol on the rabbit cornea from UVB radiation, as described in studies by Cejka et

al.[2][4]
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Animal Model and UVB Irradiation
Animal Model: Albino rabbits were used for the in vivo studies.

UVB Source: A UVB lamp with an emission peak at 312 nm was used.

Irradiation Protocol: Rabbit corneas were irradiated with a daily dose of 0.5 J/cm² of UVB

rays for four consecutive days.

Formulation and Application
Test Substance: A buffered solution of 0.2% Actinoquinol with 0.15% hyaluronic acid (pH

7.2).

Control Group: Buffered saline (pH 7.2).

Application: The eye drops were applied to the right eye during the irradiation period, while

the left eye received the control solution.

Assessment of Corneal Damage
Corneal Thickness (Hydration): Measured daily using an ultrasonic pachymeter. An increase

in thickness indicates corneal edema and damage.

Light Absorption: On the fifth day, the rabbits were sacrificed, and the corneas were

examined spectrophotometrically to determine changes in light absorption, an indicator of

corneal transparency.

Immunohistochemistry: Corneal sections were prepared and stained to visualize cellular

structures and markers of inflammation and oxidative stress.
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Caption: Experimental workflow for evaluating Actinoquinol's protective effects.

Conclusion
Actinoquinol is a well-characterized UVB absorber with significant potential for

photoprotective applications. Its chemical structure and physicochemical properties make it

suitable for topical formulations. The mechanism of action, centered on the absorption of UVB

radiation, effectively shields ocular tissues from damage. The provided experimental protocols

offer a solid foundation for researchers to further investigate the efficacy and applications of

Actinoquinol in preventing and treating conditions related to UVB exposure. Further research

into its spectroscopic properties and potential signaling pathway interactions will continue to

enhance its profile as a valuable therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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